N-(2-hydroxypropyl)piperidine-4-carboxamide hydrochloride

Specification

• CAS No.: 1171534-57-8
• Molecular Formula: C9H19ClN2O2
• Molecular Weight: 222.71 g/mol
• IUPAC Name: N-(2-hydroxypropyl)piperidine-4-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C9H18N2O2.ClH/c1-7(12)6-11-9(13)8-2-4-10-5-3-8;/h7-8,10,12H,2-6H2,1H3,(H,11,13);1H
• Standard InChI Key: NUXRLZMHFKEZNY-UHFFFAOYSA-N
• SMILES: CC(CNC(=O)C1CCNCC1)O.Cl
• Canonical SMILES: CC(CNC(=O)C1CCNCC1)O.Cl

Introduction

Chemical Properties and Structure

N-(2-hydroxypropyl)piperidine-4-carboxamide hydrochloride is a chemical compound belonging to the class of piperidine derivatives. It consists of a piperidine ring with a carboxamide functional group at the 4-position, connected to a 2-hydroxypropyl group, and exists as a hydrochloride salt.

Basic Chemical Information

The compound's basic chemical properties are outlined in Table 1.

Table 1: Chemical Properties of N-(2-hydroxypropyl)piperidine-4-carboxamide hydrochloride

Property	Value
CAS Number	1171534-57-8
Molecular Formula	C9H19ClN2O2
Molecular Weight	222.71 g/mol
Parent Compound	N-(2-hydroxypropyl)piperidine-4-carboxamide (CID 16769868)
Create Date	2009-07-20
Modify Date	2025-02-22

Structural Identifiers

The compound can be identified using several standard chemical notation systems as shown in Table 2.

Table 2: Structural Identifiers

Identifier Type	Value
IUPAC Name	N-(2-hydroxypropyl)piperidine-4-carboxamide;hydrochloride
InChI	InChI=1S/C9H18N2O2.ClH/c1-7(12)6-11-9(13)8-2-4-10-5-3-8;/h7-8,10,12H,2-6H2,1H3,(H,11,13);1H
InChIKey	NUXRLZMHFKEZNY-UHFFFAOYSA-N
SMILES	CC(CNC(=O)C1CCNCC1)O.Cl

Physical Properties

• Melting Point: 162-164°C (reported for the related compound)

• Computed Properties (for the parent compound):

  • LogP: -0.64

  • Polar Desolvation: -46.33 kcal/mol

  • H-bond Donors: 4

  • H-bond Acceptors: 4

  • Topological Polar Surface Area (tPSA): 66 Ų

  • Rotatable Bonds: 3

Structural Characteristics

N-(2-hydroxypropyl)piperidine-4-carboxamide hydrochloride features a six-membered piperidine ring as its core structure. The piperidine ring contains a secondary amine (NH) and has a carboxamide group (CONH) at the 4-position. This carboxamide group is connected to a 2-hydroxypropyl moiety, which contains a hydroxyl group (OH) at the 2-position of the propyl chain. The compound exists as a hydrochloride salt, which affects its solubility and physiochemical properties compared to its free base form.

The presence of multiple functional groups (amine, amide, and hydroxyl) provides various sites for hydrogen bonding and potential interaction with biological targets, which may contribute to its pharmacological properties.

Related Compounds and Structural Analogs

Parent Compound

The parent compound of N-(2-hydroxypropyl)piperidine-4-carboxamide hydrochloride is N-(2-hydroxypropyl)piperidine-4-carboxamide (CAS: 40051-34-1), which has a molecular formula of C9H18N2O2 and a molecular weight of 186.25 g/mol. It shares the same basic structure but exists as a free base rather than a hydrochloride salt.

Similar Derivatives

Several structurally related compounds have been documented in the literature:

• N-(2-hydroxyethyl)piperidine-4-carboxamide hydrochloride (CAS: 1019851-97-8): This analog contains an ethyl group instead of a propyl group. It has a molecular formula of C8H17ClN2O2.

• N-(2-hydroxyphenyl)piperidine-4-carboxamide (CAS: 885524-82-3): This derivative incorporates a phenyl ring in the structure. It has a molecular formula of C12H16N2O2 with a molecular weight of 220.27 g/mol.

• 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides: While more structurally divergent, these compounds share the piperidine-4-carboxamide moiety and have been studied as protein kinase B (PKB) inhibitors with potential antitumor activity.